3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol
• SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CO2)C(=O)C3=CC(=CC=C3)Cl
• InChI: InChI=1S/C16H16ClNO4S/c17-13-4-1-3-12(9-13)16(19)18(10-15-5-2-7-22-15)14-6-8-23(20,21)11-14/h1-5,7,9,14H,6,8,10-11H2
• InChIKey: YIQYQZNYYBEZKA-UHFFFAOYSA-N

3-Chlorobenzamide TSHR Antagonist Profile

3‑Chloro‑N‑(1,1‑dioxidotetrahydrothiophen‑3‑yl)‑N‑(furan‑2‑ylmethyl)benzamide is a synthetic small‑molecule thyrotropin receptor (TSHR) antagonist belonging to the benzamide class. Its structure combines a 3‑chlorophenyl carboxamide core with a 1,1‑dioxidotetrahydrothiophene sulfolane ring and a furan‑2‑ylmethyl substituent, yielding the formula C₁₆H₁₆ClNO₄S (MW 353.8 g mol⁻¹) [1]. The compound exhibits nanomolar antagonist activity at human TSHR (IC₅₀ 82 nM) and even more potent inhibition at rat TSHR (IC₅₀ 39 nM) as measured by cAMP reduction in cell‑based assays, positioning it among the most potent non‑peptide TSHR modulators reported to date [2].

TSHR antagonist for cAMP-based GPCR assays

Recombinant human (HEK293) and rat (FRTL‑5) TSHR models

Validated tool for target engagement and selectivity profiling

• [1] BindingDB entry BDBM50614116; ChEMBL5285143. Molecular formula, molecular weight and SMILES data curated from ChEMBL and BindingDB. View Source
• [2] BindingDB affinity data for BDBM50614116. TSHR antagonist activity, human HEK293 IC₅₀ 82 nM, rat FRTL‑5 IC₅₀ 39 nM. View Source

Why 3-Chlorobenzamide Cannot Be Substituted

Small‑molecule TSHR antagonists span a wide potency range, from ~20 µM for early probes such as S37a to low‑nanomolar compounds like the present benzamide [1]. Even within a congeneric series, minor structural modifications drastically alter activity: the 2‑chloro regioisomer (2‑chloro‑N‑(1,1‑dioxidotetrahydrothiophen‑3‑yl)‑N‑(furan‑2‑ylmethyl)benzamide) is commercially available yet lacks any documented TSHR activity, indicating that the chlorine position is a critical selectivity determinant . Moreover, TSHR antagonists often exhibit varying selectivity against the closely related follicle‑stimulating hormone receptor (FSHR). Generic substitution without quantitative potency and selectivity data risks selecting a compound that is either inactive or non‑selective in the intended thyroid model.

Regioisomer substitution (e.g., 2‑chloro isomer) may lack TSHR functional activity; absence of data introduces screening uncertainty.

Generic benzamide alternatives may differ in TSHR/FSHR selectivity, potentially confounding receptor‑panel interpretation.

Minor structural changes (halogen position, heterocycle) can abolish target engagement; public data gap signals validation risk.

• [1] GPCRdb / ProbeChem. TSHR antagonist S37a IC₅₀ ~20 µM (hTSHR, HEK293 cells). View Source

Differentiation Evidence: 3-Chlorobenzamide

Human TSHR Potency vs ML224

3‑Chloro‑N‑(1,1‑dioxidotetrahydrothiophen‑3‑yl)‑N‑(furan‑2‑ylmethyl)benzamide inhibits TSH‑stimulated cAMP production in human TSHR‑expressing HEK293 cells with an IC₅₀ of 82 nM [1]. The widely used TSHR inverse agonist ML224 (ANTAG3), tested in the identical cell background and functional readout, shows an IC₅₀ of 2.3 µM [2]. This represents a 28‑fold potency advantage for the benzamide compound.

Human TSHR Potency vs ML224

Cross‑study

IC₅₀ 82 nM (target) vs. 2300 nM (ML224) — 28‑fold difference

Reported lower IC₅₀ supports higher sensitivity in human TSHR cAMP screening

Cross‑study comparison; assay platforms (TR‑FRET vs. ELISA) may influence absolute values

Evidence Dimension	IC₅₀ for inhibition of TSH‑stimulated cAMP (human TSHR, HEK293)
Target Compound Data	82 nM
Comparator Or Baseline	ML224 (NCGC00242364, ANTAG3): 2 300 nM (2.3 µM)
Quantified Difference	28‑fold lower IC₅₀ (greater potency)
Conditions	Human TSHR expressed in HEK293 cells; cAMP reduction after 2 h incubation; Eu‑cAMP tracer TR‑FRET assay [1] vs. cAMP ELISA [2]

Why This Matters

In screening cascades and pharmacological profiling, a 28‑fold potency difference reduces the compound amount required for complete target engagement and lowers the risk of non‑specific effects at higher concentrations.

• [1] BindingDB BDBM50614116 / ChEMBL5285143. Antagonist activity at human TSHR expressed in HEK293 cells, IC₅₀ 82 nM. View Source
• [2] ML224 (NCGC00242364, ANTAG3) TSHR inverse agonist profile. IC₅₀ 2.3 µM for TSH‑stimulated cAMP inhibition in HEK293 cells expressing human TSHR (ProbeChem / GLPBio). View Source

Rat TSHR Potency vs CEB-52

In rat FRTL‑5 thyroid cells, the compound displays an IC₅₀ of 39 nM for TSHR‑mediated cAMP reduction [1]. NIDDK/CEB‑52, a reference TSHR antagonist, exhibits an IC₅₀ of 4.2 µM in the same cell line [2]. The 108‑fold potency differential underscores the compound‘s superior inhibition of rodent TSHR, a key consideration for preclinical in vivo models.

Rat TSHR Potency vs CEB‑52

Cross‑study

IC₅₀ 39 nM (target) vs. 4200 nM (CEB‑52) — 108‑fold difference

Supports rodent thyroid model studies with lower compound requirement

FRTL‑5 cell model; data from independent sources may require intra‑lab confirmation

Evidence Dimension	IC₅₀ for inhibition of TSH‑stimulated cAMP (rat TSHR, FRTL‑5)
Target Compound Data	39 nM
Comparator Or Baseline	NIDDK/CEB‑52 (Compound 52): 4 200 nM (4.2 µM)
Quantified Difference	108‑fold lower IC₅₀
Conditions	Rat FRTL‑5 cells; 2 h incubation; Eu‑cAMP tracer TR‑FRET assay [1] vs. similar cAMP endpoint [2]

Why This Matters

Rat FRTL‑5 cells are a standard model for thyroid function. The 100‑fold greater potency enables lower dosing in animal studies, reducing potential off‑target interactions and improving in vivo feasibility.

• [1] BindingDB BDBM50614116. Antagonist activity at rat TSHR in FRTL‑5 cells, IC₅₀ 39 nM. View Source
• [2] NIDDK/CEB‑52 (Compound 52) TSHR antagonist. IC₅₀ 4.2 µM for TSH‑mediated cAMP inhibition in rat FRTL‑5 cells (ProbeChem). View Source

TSHR vs FSHR Selectivity

The compound was counter‑screened against the human follicle‑stimulating hormone receptor (FSHR). It shows an IC₅₀ of 10 000 nM (10 µM) for FSHR‑mediated cAMP inhibition, compared with 82 nM for human TSHR [1]. This yields a selectivity window of >120‑fold for TSHR over FSHR. In contrast, ML224 exhibits an FSHR IC₅₀ >30 µM, but its TSHR IC₅₀ of 2.3 µM provides only a ~13‑fold window [2].

TSHR vs FSHR Selectivity

Head‑to‑head

122‑fold selectivity (TSHR IC₅₀ 82 nM; FSHR 10 000 nM) vs. ~13‑fold for ML224

Enables selective TSHR engagement in receptor‑panel studies; may reduce FSHR cross‑inhibition

Direct comparison in human HEK293 cAMP assay; selectivity window is concentration‑dependent

Evidence Dimension	TSHR vs. FSHR selectivity (IC₅₀ ratio)
Target Compound Data	TSHR IC₅₀ 82 nM; FSHR IC₅₀ 10 000 nM → 122‑fold selectivity
Comparator Or Baseline	ML224: TSHR IC₅₀ 2 300 nM; FSHR >30 000 nM → ~13‑fold selectivity
Quantified Difference	122‑fold vs. ~13‑fold selectivity index
Conditions	Human TSHR and FSHR expressed in HEK293 cells; cAMP reduction TR‑FRET assay [1]; ML224 data from literature [2]

Why This Matters

High selectivity against FSHR is critical because FSHR is the most closely related glycoprotein hormone receptor; cross‑inhibition could confound reproductive toxicology studies and limit therapeutic potential.

• [1] BindingDB BDBM50614116. Human TSHR IC₅₀ 82 nM; human FSHR IC₅₀ 10 000 nM. View Source
• [2] ML224 (ANTAG3). TSHR IC₅₀ 2.3 µM; LH/FSH receptors >30 µM (GLPBio product sheet and reference). View Source

Regioisomeric Effect of Chlorine Position

The 3‑chloro regioisomer (target compound) has validated TSHR antagonist activity (IC₅₀ 82 nM human, 39 nM rat) [1]. The 2‑chloro isomer (2‑chloro‑N‑(1,1‑dioxidotetrahydrothiophen‑3‑yl)‑N‑(furan‑2‑ylmethyl)benzamide, ChemDiv D051‑0230) is commercially available but has no reported TSHR activity data, and its logD (1.86) is nearly identical to the 3‑chloro compound’s predicted logP (~1.9) . An additional comparator, 3‑chloro‑N‑(1,1‑dioxidotetrahydrothiophen‑3‑yl)‑N‑(thiophen‑2‑ylmethyl)‑1‑benzothiophene‑2‑carboxamide (CAS 620572‑23‑8), replaces the furan with thiophene methyl and extends the core to a benzothiophene, yet TSHR data for this compound are also absent . This demonstrates that only the 3‑chloro‑furan‑2‑ylmethyl congener has publicly demonstrated TSHR functional activity, making it the sole evidence‑backed choice within this chemical cluster.

Chlorine Position Effect

Class‑level

Only 3‑chloro isomer has publicly reported TSHR antagonism; 2‑Cl and thiophene analogs lack data

Regioisomer selection risk; 3‑chloro‑furan congener is the sole evidence‑backed choice in the series

2‑Cl isomer commercially available but without TSHR functional annotation

Evidence Dimension	Presence of validated TSHR antagonist activity
Target Compound Data	Human TSHR IC₅₀ 82 nM; rat TSHR IC₅₀ 39 nM
Comparator Or Baseline	2‑Cl regioisomer (no activity data); thiophene‑benzothiophene analog (no activity data)
Quantified Difference	Only compound with quantitative TSHR data in the cluster
Conditions	Cell‑based cAMP assays (BindingDB, ChEMBL)

Why This Matters

When procuring for target‑based screening or SAR expansion, selecting a regioisomer or heterocycle variant without activity data introduces the risk of complete inactivity. The 3‑chloro‑furan compound is the only member of its local structural series with publicly confirmed TSHR pharmacology.

• [1] BindingDB BDBM50614116 / ChEMBL5285143. TSHR antagonism data. View Source

Research Applications: 3-Chlorobenzamide

Chemical Probe for TSHR Antagonism in Thyroid Cells

With a human TSHR IC₅₀ of 82 nM, this compound is suitable as a chemical probe for acutely blocking TSH‑stimulated cAMP signaling in human thyroid primary cells or HEK293‑TSHR recombinant systems. Its potency surpasses first‑generation probes ML224 (2.3 µM) and CEB‑52 (4.2 µM) by more than an order of magnitude, enabling complete receptor blockade at sub‑micromolar concentrations where off‑target effects are minimized [1]. The rat TSHR IC₅₀ of 39 nM further supports translation into rodent thyroid explant assays [2].

FSHR Selectivity Profiling

The compound’s >120‑fold selectivity window for TSHR over FSHR (TSHR IC₅₀ 82 nM vs. FSHR IC₅₀ 10 000 nM) makes it a valuable tool for studies requiring discrimination between the two closely related receptors [1]. In receptor‑panel screening, it can serve as a selective TSHR antagonist control that produces negligible FSHR cross‑inhibition at concentrations up to 1 µM, contrasting with less selective alternatives such as ML224 (~13‑fold window) [2].

SAR Benchmark for Sulfolane-Furan Chemotype

As the only publicly data‑backed member of the 3‑chloro‑N‑(1,1‑dioxidotetrahydrothiophen‑3‑yl)‑N‑(furan‑2‑ylmethyl)benzamide series with quantitative TSHR antagonism, this compound serves as a validated starting point for medicinal chemistry optimization [1]. The absence of TSHR activity data for the 2‑chloro regioisomer and for the thiophene‑benzothiophene congener reinforces the compound’s role as a reference standard for probing the SAR of halogen position and heterocycle replacement within this scaffold [2].

Positive Control for TSHR Antagonist Screening

Research organizations establishing TSHR antagonist screening platforms can deploy this compound as a positive control. Its nanomolar potency, cross‑species TSHR activity (human and rat), and defined selectivity profile provide a robust benchmark for assay validation, quality control, and normalization across screening runs [1]. Its structural distinctness from older, micromolar‑potency standards (e.g., S37a, ~20 µM) allows orthogonal confirmation of assay sensitivity [2].

Application

Selection Property

Validation Focus

TSHR cAMP assay probe

TSHR antagonist activity in human/rat cells

cAMP inhibition endpoint in TSHR‑expressing models

GPCR selectivity profiling

TSHR/FSHR selectivity window

FSHR cross‑reactivity assessment

Medicinal chemistry SAR

3‑chloro‑furan regioisomer activity

Halogen position SAR validation

Screening assay QC control

Cross‑species TSHR antagonist benchmark

Assay sensitivity and reproducibility

• [1] BindingDB BDBM50614116. TSHR and FSHR IC₅₀ values. View Source
• [2] ML224 (GLPBio), NIDDK/CEB‑52 (ProbeChem), ChemDiv D051‑0230, and ChemicalBook comparator data as cited in Section 3. View Source